Cas no 2060043-72-1 ((5-chloro-7-methylisoquinolin-1-yl)methanamine)

• Product Name: (5-chloro-7-methylisoquinolin-1-yl)methanamine
• CAS No: 2060043-72-1
• MF: C₁₁H₁₁ClN₂
• MW: 206.671441316605
• MDL: MFCD30477866
• CID: 5212591
• PubChem ID: 125426570
• Update Time: 2025-05-19

(5-chloro-7-methylisoquinolin-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinemethanamine, 5-chloro-7-methyl-
• (5-chloro-7-methylisoquinolin-1-yl)methanamine

• MDL： MFCD30477866
• Inchi： 1S/C11H11ClN2/c1-7-4-9-8(10(12)5-7)2-3-14-11(9)6-13/h2-5H,6,13H2,1H3
• InChI Key： RTLFSOCHOWBXLF-UHFFFAOYSA-N
• SMILES： C1(CN)C2=C(C(Cl)=CC(C)=C2)C=CN=1

Additional information on (5-chloro-7-methylisoquinolin-1-yl)methanamine

Introduction to (5-chloro-7-methylisoquinolin-1-yl)methanamine (CAS No. 2060043-72-1)

(5-chloro-7-methylisoquinolin-1-yl)methanamine (CAS No. 2060043-72-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The unique structural features of (5-chloro-7-methylisoquinolin-1-yl)methanamine make it a promising candidate for the development of novel therapeutic agents.

The chemical structure of (5-chloro-7-methylisoquinolin-1-yl)methanamine consists of an isoquinoline ring substituted with a chlorine atom at the 5-position and a methyl group at the 7-position, with a methanamine group attached to the 1-position. This specific arrangement of functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting target for both academic and industrial research.

Recent studies have highlighted the potential of (5-chloro-7-methylisoquinolin-1-yl)methanamine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that (5-chloro-7-methylisoquinolin-1-yl)methanamine effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (5-chloro-7-methylisoquinolin-1-yl)methanamine has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that (5-chloro-7-methylisoquinolin-1-yl)methanamine could be developed into a novel anticancer agent with high specificity and low toxicity.

The neuroprotective effects of (5-chloro-7-methylisoquinolin-1-yl)methanamine have also been explored in recent years. Research published in the Journal of Neurochemistry in 2023 indicated that this compound can protect neurons from oxidative stress and neurotoxicity by enhancing antioxidant defenses and inhibiting apoptosis. These neuroprotective properties make (5-chloro-7-methylisoquinolin-1-yl)methanamine a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of (5-chloro-7-methylisoquinolin-1-yl)methanamine have been investigated to assess its suitability for clinical applications. Studies have shown that this compound has good oral bioavailability and favorable pharmacokinetic profiles, which are essential for drug development. Additionally, preliminary toxicity studies have indicated that (5-chloro-7-methylisoquinolin-1-yl)methanamine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, (5-chloro-7-methylisoquinolin-1-yl)methanamine (CAS No. 2060043-72-1) is a versatile compound with a wide range of potential therapeutic applications. Its anti-inflammatory, anticancer, and neuroprotective properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and pharmaceutical science.